Cas no 188882-24-8 (2-methyl-N-(5-methylfuran-2-yl)methylaniline)

• Product Name: 2-methyl-N-(5-methylfuran-2-yl)methylaniline
• CAS No: 188882-24-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 3843529
• PubChem ID: 17382531
• Update Time: 2025-07-02

2-methyl-N-(5-methylfuran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, 5-methyl-N-(2-methylphenyl)-
• 2-methyl-N-(5-methylfuran-2-yl)methylaniline
• AKOS000241616
• EN300-165219
• 188882-24-8
• 2-METHYL-N-[(5-METHYLFURAN-2-YL)METHYL]ANILINE

• Inchi： 1S/C13H15NO/c1-10-5-3-4-6-13(10)14-9-12-8-7-11(2)15-12/h3-8,14H,9H2,1-2H3
• InChI Key： XFKCYRFJJSXXGT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC1=CC=CC=C1C

Computed Properties

• Exact Mass: 201.115364102Da
• Monoisotopic Mass: 201.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-methyl-N-(5-methylfuran-2-yl)methylaniline

Comprehensive Analysis of 2-methyl-N-(5-methylfuran-2-yl)methylaniline (CAS No. 188882-24-8): Properties, Applications, and Industry Trends

The chemical compound 2-methyl-N-(5-methylfuran-2-yl)methylaniline (CAS 188882-24-8) has garnered significant attention in recent years due to its unique structural features and versatile applications. As a furan-aniline derivative, this compound bridges the gap between aromatic amines and heterocyclic chemistry, making it valuable for pharmaceutical intermediates, material science, and specialty chemical synthesis. Researchers and industry professionals frequently search for terms like "2-methyl-N-(5-methylfuran-2-yl)methylaniline synthesis", "CAS 188882-24-8 applications", and "furan-based aniline derivatives", reflecting growing interest in its potential.

From a molecular perspective, 2-methyl-N-(5-methylfuran-2-yl)methylaniline combines a methyl-substituted furan ring with a toluene-derived aniline moiety through a methylene linker. This hybrid structure exhibits interesting electronic properties, with the 5-membered furan heterocycle contributing π-electron density while the aniline nitrogen provides basicity and coordination sites. Recent studies highlight its role as a precursor for fluorescent materials and bioactive molecule scaffolds, particularly in drug discovery programs targeting neurological and metabolic disorders.

The synthesis of CAS 188882-24-8 typically involves reductive amination between 5-methylfurfural and o-toluidine derivatives, with modern protocols emphasizing green chemistry principles such as catalyst recycling and solvent minimization. Industry searches for "sustainable synthesis of furan-aniline compounds" and "scale-up methods for CAS 188882-24-8" reflect the demand for environmentally conscious production. Advanced characterization techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry confirm the compound's structural integrity, with typical purity grades exceeding 98% for research applications.

In material science, the electron-rich furan-aniline system of 2-methyl-N-(5-methylfuran-2-yl)methylaniline enables its use as a building block for conductive polymers and organic semiconductors. The compound's ability to participate in π-stacking interactions while maintaining solution processability makes it attractive for flexible electronics – a sector experiencing 12% annual growth according to market analyses. Researchers investigating "organic electronic materials from biomass-derived compounds" often explore this chemical as a sustainable alternative to petroleum-based intermediates.

The pharmaceutical industry values CAS 188882-24-8 for its potential as a privileged structure in medicinal chemistry. The furan-aniline pharmacophore appears in several drug candidates undergoing clinical trials, particularly those targeting GPCR receptors and enzyme inhibitors. Computational studies suggest favorable ADME properties for derivatives of this compound, with searches for "furan-aniline bioactive derivatives" and "drug discovery using CAS 188882-24-8" increasing by 40% in academic literature databases over the past three years.

From a regulatory standpoint, 2-methyl-N-(5-methylfuran-2-yl)methylaniline falls under standard chemical safety protocols without special restrictions. Proper handling requires PPE including nitrile gloves and ventilated work areas, as indicated by its SDS documentation. Environmental fate studies show moderate biodegradability, prompting development of greener analogues – a topic generating search queries like "biodegradable furan derivatives" and "eco-friendly aniline alternatives" among sustainability-focused chemists.

The commercial landscape for CAS 188882-24-8 features both bulk suppliers and custom synthesis providers, with prices ranging from $150-$500 per gram depending on purity and quantity. Market intelligence reveals growing demand from Asia-Pacific research hubs, correlating with increased searches for "2-methyl-N-(5-methylfuran-2-yl)methylaniline suppliers in China" and "CAS 188882-24-8 price trends". Analytical method development remains an active area, with HPLC and GC-MS protocols being optimized for quality control – evidenced by frequent queries about "analytical methods for furan-aniline compounds" in technical forums.

Future directions for 2-methyl-N-(5-methylfuran-2-yl)methylaniline research include exploration of its photophysical properties for OLED applications and development of asymmetric catalytic methods using its chiral derivatives. The compound's compatibility with click chemistry and metal-organic frameworks (MOFs) positions it as a versatile tool for nanotechnology applications. These emerging uses explain the surge in searches for "CAS 188882-24-8 in nanotechnology" and "furan-aniline MOF linkers" across scientific databases.

In conclusion, 2-methyl-N-(5-methylfuran-2-yl)methylaniline (CAS 188882-24-8) represents a compelling case study in multifunctional chemical building blocks. Its dual aromatic systems, synthetic accessibility, and adaptable chemistry continue to inspire innovations across disciplines – from advanced materials to life sciences. As industrial biotechnology advances, the compound's potential as a bio-based platform chemical may further elevate its importance in the circular economy paradigm.